Pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-one

• IUPAC Name: pentacyclo[6.3.0.02,6.03,10.05,9]undecan-4-one
• InChI: InChI=1S/C11H12O/c12-11-9-5-1-3-4-2-6(7(3)9)10(11)8(4)5/h3-10H,1-2H2
• InChI Key: RTSFHXAJUWXVQZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3CC4C2C5C1C3C4C5=O
• Molecular Formula: C11H12O
• DSSTOX Substance ID: DTXSID10971439
• Molecular Weight: 160.21 g/mol
• CAS RN: 56061-32-6

Description

Pentacyclo[6.3.0.0^{2,6}.0{3,10}.0^{5,9}]undecan-4-one is a complex organic compound with the molecular formula C11H12O. It is also known by its systematic name 1,3,5-Methenocyclopenta[cd]pentalen-2(1H)-one, octahydro-.

Synthesis Analysis

The synthesis of this compound has been reported in several studies. For instance, one method involves the rearrangement of Cookson’s diketone with chlorosulfonic acid in chloroform followed by acidic hydrolysis. .

. The compound contains 11 carbon atoms, 12 hydrogen atoms, and one oxygen atom.

Chemical Reactions Analysis

The compound has been used as a starting material in the synthesis of various derivatives. For example, it can be converted into trishomocubanone and trishomocubane. Additionally, it can be used to prepare mono- and bis-derivatives of D3-trishomocubane.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm^3, a boiling point of 290.6±8.0 °C at 760 mmHg, and a flash point of 122.0±10.7 °C. It has a molar refractivity of 43.1±0.3 cm^3 and a polar surface area of 17 Å^2. Its water solubility at 25 °C is estimated to be 1694 mg/L.

Scientific Research Applications

Chemical Structure and Properties

• Geometric Isomers and Molecular Mechanics : A study by Watson, Kashyap, Marchand, and Deshpande (1993) discusses the compound composed of two geometric isomers: pentacyclo[5.4.0.0²,⁶.0³,¹⁰.0⁵,⁹]undecane (PCU) and pentacyclo[6.3.0.0²,⁶.0³,¹⁰.0⁵,⁹]undecane (trishomocubane), connected by a single bond. The study compares elongated bond lengths in these molecules with literature structures and molecular mechanics calculations (Watson et al., 1993).

Mechanism of Action

Target of Action

Pentacyclo[6.3.0.0^{2,6}.0{3,10}.0^{5,9}]undecan-4-one, also known as PCU, is a high-energy additive that can enhance the energy level of liquid hydrocarbon fuels . The primary targets of PCU are the molecules of these fuels.

Mode of Action

It is known that pcu interacts with its targets by enhancing their energy levels . This interaction results in an increase in the combustion heat of the fuel, making it more efficient .

Biochemical Pathways

The biochemical pathways affected by PCU are those involved in the combustion of hydrocarbon fuels. By enhancing the energy level of these fuels, PCU affects the efficiency of their combustion . The downstream effects of this include an increase in the heat produced during combustion .

Result of Action

The result of PCU’s action is an increase in the efficiency of hydrocarbon fuel combustion. This is achieved by enhancing the energy level of the fuel, which increases its combustion heat .

Action Environment

The action of PCU is influenced by environmental factors such as temperature and pressure. Pcu is known to be insensitive to impact and friction, suggesting that it maintains its efficacy and stability under a variety of environmental conditions .